Cas no 154187-23-2 (5-benzoyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid)

• Product Name: 5-benzoyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid
• CAS No: 154187-23-2
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• CID: 5324095
• Update Time: 2025-05-20

5-benzoyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridine-2-carboxylic acid, 5-benzoyl-4,5,6,7-tetrahydro-
• 5-benzoyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid

• Inchi： 1S/C15H13NO3S/c17-14(10-4-2-1-3-5-10)16-7-6-12-11(9-16)8-13(20-12)15(18)19/h1-5,8H,6-7,9H2,(H,18,19)
• InChI Key： IIFBWDLQHRNMEP-UHFFFAOYSA-N
• SMILES： C1N(C(=O)C2=CC=CC=C2)CCC2SC(C(O)=O)=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 5-benzoyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid

5-Benzoyl-4H,5H,6H,7H-Thieno[3,2-C]Pyridine-2-Carboxylic Acid: A Comprehensive Overview

The compound 5-benzoyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carboxylic acid, identified by the CAS number CAS 154187-23-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thienopyridines, which are heterocyclic aromatic compounds containing both sulfur and nitrogen atoms. The presence of a benzoyl group and a carboxylic acid functional group further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of thienopyridines in drug discovery and material science. For instance, researchers have explored the use of thieno[3,2-c]pyridine derivatives as potential candidates for anti-inflammatory and anticancer therapies. The unique electronic properties of these compounds make them ideal for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of 5-benzoyl-thieno[3,2-c]pyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the thienopyridine core. This is followed by the introduction of the benzoyl group through Friedel-Crafts acylation or other suitable methods. The final step involves the installation of the carboxylic acid group, which can be achieved via oxidation or direct synthesis techniques. The optimization of these steps has been a focus of recent research to improve yield and purity.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to confirm the molecular structure of this compound. These studies have provided valuable insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its physical and chemical properties.

The biological activity of CAS 154187-23-2 has been a subject of intense research. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent. Additionally, its antioxidant properties make it a promising candidate for use in cosmetic formulations aimed at skin protection against oxidative stress.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its eco-toxicological impact. Research indicates that under aerobic conditions, it undergoes rapid biodegradation, minimizing its environmental footprint. This is particularly important for industries considering its large-scale production or application.

In conclusion, 5-benzoyl-thieno[3,2-c]pyridine-2-carboxylic acid represents a fascinating example of how advanced synthetic chemistry can lead to molecules with diverse functionalities. Its unique structure and versatile properties continue to attract attention from researchers across multiple disciplines. As ongoing studies unravel more about its potential applications, this compound is poised to make significant contributions to fields ranging from medicine to materials science.